Cas no 2413883-00-6 (tert-butyl N-5-(hydroxymethyl)-1-(propan-2-yl)-1H-pyrazol-3-ylcarbamate)

• Product Name: tert-butyl N-5-(hydroxymethyl)-1-(propan-2-yl)-1H-pyrazol-3-ylcarbamate
• CAS No: 2413883-00-6
• MF: C₁₂H₂₁N₃O₃
• MW: 255.31344294548
• CID: 5675023
• PubChem ID: 153022453
• Update Time: 2025-05-22

tert-butyl N-5-(hydroxymethyl)-1-(propan-2-yl)-1H-pyrazol-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2413883-00-6
• EN300-26665481
• tert-butyl N-[5-(hydroxymethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]carbamate
• tert-butyl N-5-(hydroxymethyl)-1-(propan-2-yl)-1H-pyrazol-3-ylcarbamate

• Inchi： 1S/C12H21N3O3/c1-8(2)15-9(7-16)6-10(14-15)13-11(17)18-12(3,4)5/h6,8,16H,7H2,1-5H3,(H,13,14,17)
• InChI Key： VCEWAEXZEWPBJA-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(CO)N(C(C)C)N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 255.15829154g/mol
• Monoisotopic Mass: 255.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 76.4Ų

Additional information on tert-butyl N-5-(hydroxymethyl)-1-(propan-2-yl)-1H-pyrazol-3-ylcarbamate

tert-butyl N-5-(hydroxymethyl)-1-(propan-2-yl)-1H-pyrazol-3-ylcarbamate: A Comprehensive Overview

tert-butyl N-5-(hydroxymethyl)-1-(propan-2-yl)-1H-pyrazol-3-ylcarbamate is a chemical compound with the CAS number 2413883-00-6. This compound belongs to the class of carbamates, which are widely used in various industries, including pharmaceuticals, agriculture, and materials science. The structure of this compound is characterized by a pyrazole ring system, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The presence of a hydroxymethyl group and a tert-butyl group further enhances its functional versatility.

The pyrazole ring in tert-butyl N-5-(hydroxymethyl)-1-(propan-2-yl)-1H-pyrazol-3-ylcarbamate plays a crucial role in its chemical reactivity and biological activity. Pyrazole derivatives are known for their ability to act as ligands in metal complexes, making them valuable in catalysis and coordination chemistry. Recent studies have explored the use of pyrazole-containing compounds in the development of new materials for energy storage and conversion applications, such as batteries and supercapacitors.

The hydroxymethyl group attached to the pyrazole ring introduces additional functionality to the molecule. This group can participate in hydrogen bonding, which is essential for stabilizing molecular interactions in biological systems. In the context of drug design, hydroxymethyl-substituted pyrazoles have shown promise as potential leads for anti-inflammatory and anticancer agents. For instance, researchers have reported that certain hydroxymethyl-pyrazole derivatives exhibit selective inhibition of enzymes involved in inflammatory pathways, making them attractive candidates for therapeutic intervention.

The tert-butyl group in tert-butyl N-5-(hydroxymethyl)-1-(propan-2-yl)-1H-pyrazol-3-ylcarbamate serves as a bulky substituent that can influence the molecule's steric properties. This substitution pattern can affect the compound's solubility, stability, and bioavailability when used in pharmacological applications. Recent advancements in medicinal chemistry have highlighted the importance of substituent effects on drug delivery systems, where bulky groups like tert-butyl can enhance the molecule's ability to cross cellular membranes or evade enzymatic degradation.

From a synthetic perspective, tert-butyl N-5-(hydroxymethyl)-1-(propan-2-yl)-1H-pyrazol-3-ylcarbamate can be prepared through a variety of methods, including nucleophilic substitution, condensation reactions, or catalytic coupling processes. The choice of synthesis route depends on the availability of starting materials and the desired purity of the final product. For example, one potential approach involves the reaction of an appropriate pyrazole derivative with tert-butyl chloroformate under basic conditions to form the carbamate linkage.

In terms of applications, this compound has potential uses in agrochemicals due to its structural similarity to known herbicides and fungicides. The pyrazole moiety is often associated with plant growth regulation and pest control activities. Additionally, its carbamate functionality could contribute to its ability to inhibit enzymes or disrupt cellular processes in target organisms.

Recent research has also focused on the environmental fate and toxicity of carbamate-containing compounds like tert-butyl N-5-(hydroxymethyl)-1-(propan-2-yli)pyrazolium-carbamate. Understanding their degradation pathways and ecological impacts is essential for ensuring sustainable use in agricultural and industrial settings. Studies have shown that certain carbamates can undergo microbial degradation under aerobic conditions, reducing their persistence in soil and water systems.

In conclusion, tert-butyl N-[5-(hydroxymethyl)-1-isopropylpyrazolium]-3-carbamate (CAS No.: 2413883006) is a versatile compound with diverse applications across multiple disciplines. Its unique structure combines features that make it suitable for both chemical synthesis and biological research. As ongoing studies continue to uncover new properties and uses for this compound, it remains an important area of focus for scientists seeking innovative solutions in drug discovery, material science, and environmental chemistry.